N-(6-methylbenzo[d]thiazol-2-yl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-methylbenzo[d]thiazol-2-yl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18N6OS2 and its molecular weight is 422.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity : Compounds with similar structures have shown promising antimicrobial activities. For instance, derivatives of 1,2,4-triazoles and 1,3,4-thiadiazoles bearing imidazo[2,1-b]thiazole moiety exhibited significant antibacterial and antifungal properties (Güzeldemirci & Küçükbasmacı, 2010; Ulusoy Güzeldemirci et al., 2013).
Type II Diabetes Inhibitory Activity : Some derivatives demonstrated potential as Type II diabetes inhibitors. N'-Arylidene-2-((7-methylbenzo[4, 5]thiazolo[2,3-c][1, 2, 4]triazol-3-yl)thio)acetohydrazides displayed notable in vitro Type II diabetes inhibition (Mor et al., 2022).
Anticancer Agents : Derivatives like 5-methyl-4-phenyl thiazole have been synthesized and studied for their anticancer activity, showing promising results against certain cancer cell lines (Evren et al., 2019; Ding et al., 2012).
Synthesis and Characterization : Studies have been conducted on the synthesis and characterization of related compounds, providing insights into their chemical properties and potential applications (Azeez & Abdullah, 2019; Baviskar et al., 2013).
Potential Anticonvulsant Agents : Some benzothiazole derivatives have been evaluated for their anticonvulsant activity, showing efficacy in relevant tests (Liu et al., 2016).
Angiotensin II Antagonists : Derivatives from triazole and imidazo[1,2-b][1,2,4]triazoles have been evaluated as angiotensin II antagonists, demonstrating notable potency and potential for therapeutic applications (Ashton et al., 1993).
properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6OS2/c1-13-7-8-15-16(11-13)29-18(21-15)22-17(27)12-28-20-24-23-19-25(9-10-26(19)20)14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,21,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQFQYFVZMNWQED-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C4N3CCN4C5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.